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Compound of Interest

Compound Name:
Benzyl 3-methylpiperazine-1-

carboxylate

Cat. No.: B1336696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

Benzyl 3-methylpiperazine-1-carboxylate (CAS No: 84477-85-0). The information is

compiled from available Safety Data Sheets (SDS) to ensure safe laboratory practices.

Hazard Identification and Classification
Benzyl 3-methylpiperazine-1-carboxylate is classified as a hazardous substance. The

following table summarizes its GHS classification.[1]

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning[1]
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Pictogram:
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Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.

Property Value

Molecular Formula C13H18N2O2

Molecular Weight 234.2942 g/mol [1]

CAS Number 84477-85-0[1]

Exposure Controls and Personal Protection
Strict adherence to the following exposure control measures and use of personal protective

equipment (PPE) is mandatory to ensure personnel safety.

Engineering Controls
Work should be conducted in a well-ventilated area.[2]

Use of a chemical fume hood is recommended, especially when handling the substance as a

dust or aerosol.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Ensure safety showers and eye wash stations are readily accessible.[3]

Personal Protective Equipment (PPE)
The following table outlines the required personal protective equipment.
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Protection Type Specification Reference

Eye/Face Protection

Safety glasses with side-

shields or a face shield. Use

equipment tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Skin Protection

Chemical-resistant gloves

(inspect prior to use). A

complete suit protecting

against chemicals is

recommended. The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.

[1]

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator.

[1]

Hygiene Measures
Handle in accordance with good industrial hygiene and safety practices.[1]

Wash hands before breaks and at the end of the workday.[1]

Avoid contact with skin, eyes, and clothing.[1]

Avoid formation of dust and aerosols.[1]

Handling and Storage
Precautions for Safe Handling

Avoid contact with skin and eyes.[1]
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Avoid the formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation where dust is formed.[1]

Follow normal measures for preventive fire protection.[1]

Conditions for Safe Storage
Store in a cool place.

Keep container tightly closed in a dry and well-ventilated place.[3]

Recommended storage temperature is 2-8°C.[1]

The substance is light-sensitive and should be stored under an inert atmosphere.[1]

First Aid Measures
The following workflow outlines the immediate actions to be taken in case of exposure.

Exposure Event

Immediate Actions

Exposure Occurs

Move out of dangerous area

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.

Skin Contact:
Wash off with soap and plenty of water.

Eye Contact:
Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion:
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Consult a physician.
Show SDS to the doctor.

Click to download full resolution via product page

First Aid Response Workflow
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General Advice: In all cases of exposure, consult a physician and show them the Safety Data

Sheet for the product.[1]

If Inhaled: Move the person into fresh air. If breathing is difficult, give artificial respiration and

consult a physician.[1]

In Case of Skin Contact: Wash the affected area with soap and plenty of water.[1]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person.[1]

Firefighting Measures
Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

Specific Hazards Arising from the Chemical
No data available.

Advice for Firefighters
Wear a self-contained breathing apparatus for firefighting if necessary.[1]

The following diagram illustrates the logical steps for responding to a fire involving this

substance.
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Fire Detection

Response Actions

Fire Involving the Substance

Use Suitable Extinguishing Media:
- Water Spray

- Alcohol-Resistant Foam
- Dry Chemical

- Carbon Dioxide

Firefighter PPE:
Wear self-contained breathing apparatus (SCBA)

Click to download full resolution via product page

Fire Emergency Response Plan

Accidental Release Measures
Personal Precautions, Protective Equipment, and
Emergency Procedures

Use personal protective equipment.[1]

Avoid dust formation.[1]

Avoid breathing vapors, mist, or gas.[1]

Ensure adequate ventilation.[1]

Evacuate personnel to safe areas.[1]

Avoid breathing dust.[1]

Environmental Precautions
Do not let the product enter drains.[1]
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Methods and Materials for Containment and Cleaning Up
Pick up and arrange disposal without creating dust.[1]

Sweep up and shovel the material.[1]

Keep in suitable, closed containers for disposal.[1]

The workflow for handling a spill is outlined below.
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Spill Event

Immediate Response

Cleanup and Disposal

Accidental Release Occurs

Evacuate personnel to safe areas

Ensure adequate ventilation

Don appropriate PPE

Prevent product from entering drains

Contain the spill

Sweep up and shovel into a suitable container
(Avoid creating dust)

Dispose of waste in closed containers
according to regulations

Click to download full resolution via product page

Spill Handling and Cleanup Workflow
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Toxicological Information
Detailed toxicological data for Benzyl 3-methylpiperazine-1-carboxylate is limited.

Acute Toxicity: Harmful if swallowed (Oral, Category 4).[1] No data is available for dermal or

inhalation toxicity.[4]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: No data available.[2]

Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[1]

Specific Target Organ Toxicity - Repeated Exposure: No data available.

Aspiration Hazard: No data available.

Disposal Considerations
Dispose of this material in accordance with all applicable local, state, and federal regulations.

Contact a licensed professional waste disposal service to dispose of this material.

This technical guide is intended to provide essential safety and handling information. It is not a

substitute for a thorough review of the complete Safety Data Sheet (SDS) and a

comprehensive risk assessment before use. Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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